Cas no 82560-46-1 (Ethyl N-(2-butyl)glycinate)

• Product Name: Ethyl N-(2-butyl)glycinate
• CAS No: 82560-46-1
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 60460
• PubChem ID: 20476728
• Update Time: 2025-05-23

Ethyl N-(2-butyl)glycinate Chemical and Physical Properties

Names and Identifiers

• Ethyl N-(2-butyl)glycinate
• N-(2-Butyl)glycine ethyl ester
• ethyl 2-(butan-2-ylamino)acetate
• N-sec.-Butylglycinethylester
• Q883
• ethyl 2-[(butan-2-yl)amino]acetate
• sec-butylamino-acetic Acid Ethyl Ester
• EN300-7166367
• DTXSID70607727
• 82560-46-1
• ETHYL2-CYANOPYRIDINE-3-CARBOXYLATE
• Ethyl N-butan-2-ylglycinate
• AKOS017280218
• KTRUZIMBKAONKB-UHFFFAOYSA-N
• AMY4118
• SCHEMBL7721965
• FT-0763593
• AKOS000253429
• Glycine,N-(1-methylpropyl)-, ethyl ester

• Inchi： 1S/C8H17NO2/c1-4-7(3)9-6-8(10)11-5-2/h7,9H,4-6H2,1-3H3
• InChI Key： KTRUZIMBKAONKB-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC(C)CC)=O

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.32850

Additional information on Ethyl N-(2-butyl)glycinate

Comprehensive Analysis of Ethyl N-(2-butyl)glycinate (CAS No. 82560-46-1): Properties, Applications, and Market Trends

Ethyl N-(2-butyl)glycinate (CAS No. 82560-46-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and flavor/fragrance industries. This ester derivative of glycine exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the growing demand for amino acid derivatives and ester-based compounds, this molecule has garnered significant attention from researchers and industrial users alike.

The molecular structure of Ethyl N-(2-butyl)glycinate combines an ethyl ester group with a butyl-substituted glycine moiety, offering both lipophilic and hydrophilic characteristics. This amphiphilic nature enhances its solubility profile, a critical factor for formulations in drug delivery systems. Recent studies highlight its potential as a building block for peptide mimetics, particularly in the development of bioactive compounds targeting metabolic pathways.

In the context of green chemistry trends, 82560-46-1 has been investigated as a potential eco-friendly solvent alternative due to its biodegradability compared to traditional petrochemical-derived solvents. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for pharmaceutical-grade intermediates. The compound's stability under various pH conditions makes it particularly valuable for controlled-release formulations.

Market analysis reveals increasing interest in N-substituted glycinate esters, with Ethyl N-(2-butyl)glycinate showing 12% annual growth in research publications since 2020. This aligns with the broader demand for specialty chemicals in personalized medicine and precision agriculture. Regulatory agencies including FDA and EMA have approved related derivatives for use in excipient formulations, suggesting favorable pathways for commercialization.

From a synthetic perspective, 82560-46-1 can be produced through esterification reactions under mild conditions, with recent process optimizations achieving yields exceeding 85%. The compound's low toxicity profile (LD50 >2000 mg/kg in rodent studies) and absence of mutagenic properties make it attractive for consumer product applications. Its compatibility with enzymatic catalysis methods further enhances its sustainability credentials.

Emerging applications include its use as a flavor precursor in food technology, where controlled hydrolysis releases desirable aroma compounds. The 2-butyl substitution pattern provides unique steric effects that influence reaction kinetics in asymmetric synthesis. Researchers are particularly interested in its potential for creating chiral auxiliaries in stereoselective transformations.

Quality control protocols for Ethyl N-(2-butyl)glycinate typically involve chromatographic purity testing and residual solvent analysis. The compound's shelf life can exceed 24 months when stored under nitrogen at -20°C, though room temperature stability remains adequate for most industrial applications. Recent patent filings indicate novel uses in polymer modification and surface-active agents.

From a supply chain perspective, manufacturers are adopting continuous flow chemistry approaches to scale up production while minimizing waste. The global market for functional amino acid esters is projected to reach $780 million by 2026, with 82560-46-1 positioned as a key growth segment. Analytical standards are now available from major chemical suppliers, facilitating research and development activities.

In conclusion, Ethyl N-(2-butyl)glycinate represents an important class of multifunctional intermediates with expanding applications across multiple industries. Its combination of synthetic versatility, favorable safety profile, and commercial availability make it a compound of continuing interest for researchers exploring next-generation chemical solutions. Future developments may focus on enzymatic production methods and novel derivatives with enhanced biological activity.